Cas no 1807291-41-3 (Ethyl 4-cyano-3-formyl-5-methylphenylacetate)

• Product Name: Ethyl 4-cyano-3-formyl-5-methylphenylacetate
• CAS No: 1807291-41-3
• MF: C₁₃H₁₃NO₃
• MW: 231.247223615646
• CID: 5007093
• Update Time: 2025-10-28

Ethyl 4-cyano-3-formyl-5-methylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-3-formyl-5-methylphenylacetate

• Inchi： 1S/C13H13NO3/c1-3-17-13(16)6-10-4-9(2)12(7-14)11(5-10)8-15/h4-5,8H,3,6H2,1-2H3
• InChI Key： OEUIXSZBWUKENK-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C=C(C=O)C(C#N)=C(C)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 331
• XLogP3: 1.6
• Topological Polar Surface Area: 67.2

Additional information on Ethyl 4-cyano-3-formyl-5-methylphenylacetate

Ethyl 4-cyano-3-formyl-5-methylphenylacetate (CAS 1807291-41-3): A Versatile Intermediate in Organic Synthesis

Ethyl 4-cyano-3-formyl-5-methylphenylacetate (CAS 1807291-41-3) is an important chemical intermediate with growing applications in pharmaceutical research and material science. This compound, characterized by its cyano and formyl functional groups, serves as a key building block in the synthesis of more complex molecules. Its unique structure makes it valuable for researchers exploring heterocyclic compounds and bioactive molecules, particularly in drug discovery programs targeting neurological and metabolic disorders.

The molecular structure of Ethyl 4-cyano-3-formyl-5-methylphenylacetate combines several reactive sites that enable diverse chemical transformations. The ester group offers possibilities for hydrolysis or transesterification, while the aldehyde functionality provides an excellent handle for condensation reactions. Meanwhile, the cyano group can participate in various nucleophilic addition reactions or be reduced to form primary amines. This multi-functional nature explains why researchers frequently search for "CAS 1807291-41-3 applications" and "synthetic routes using Ethyl 4-cyano-3-formyl-5-methylphenylacetate" in scientific databases.

In pharmaceutical applications, this compound has shown promise as a precursor for small molecule drugs targeting protein-protein interactions. Recent studies highlight its potential in developing kinase inhibitors, a hot topic in cancer research. The compound's ability to form hydrogen bonds through its cyano and carbonyl groups makes it particularly interesting for medicinal chemists designing molecules with specific binding properties. These applications align with current search trends focusing on "novel drug intermediates 2024" and "building blocks for targeted therapies".

The material science field has also benefited from Ethyl 4-cyano-3-formyl-5-methylphenylacetate, particularly in developing organic electronic materials. Its conjugated system and electron-withdrawing groups make it suitable for creating organic semiconductors and photovoltaic materials. Researchers investigating "organic electronics building blocks" or "CAS 1807291-41-3 in material science" will find this compound relevant to their work, especially with the growing interest in sustainable energy solutions.

Synthetic chemists value Ethyl 4-cyano-3-formyl-5-methylphenylacetate for its versatility in multi-step synthesis. The compound can undergo various transformations including Knoevenagel condensations, reductive aminations, and cyclization reactions. This adaptability makes it a popular choice for constructing complex molecular architectures, as evidenced by search queries like "versatile chemical intermediates for organic synthesis" and "CAS 1807291-41-3 reactivity". The compound's stability under various conditions further enhances its utility in synthetic workflows.

Quality control of Ethyl 4-cyano-3-formyl-5-methylphenylacetate typically involves analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the purity standards required for research applications. Analytical data for this compound is frequently requested through searches like "CAS 1807291-41-3 characterization" and "Ethyl 4-cyano-3-formyl-5-methylphenylacetate spectral data", reflecting the importance of quality verification in chemical research.

The commercial availability of Ethyl 4-cyano-3-formyl-5-methylphenylacetate has increased in recent years, with suppliers offering various quantities to meet research demands. Current market trends show growing interest in "custom synthesis of specialized intermediates" and "bulk quantities of CAS 1807291-41-3", indicating expanding applications. The compound's shelf stability and relatively straightforward storage requirements contribute to its popularity among chemical suppliers and research institutions alike.

Environmental and safety considerations for Ethyl 4-cyano-3-formyl-5-methylphenylacetate follow standard laboratory protocols for handling organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment should be used when working with this chemical. These safety aspects generate search queries such as "CAS 1807291-41-3 safety data" and "handling Ethyl 4-cyano-3-formyl-5-methylphenylacetate", demonstrating the research community's commitment to responsible chemical management.

Future research directions for Ethyl 4-cyano-3-formyl-5-methylphenylacetate may explore its potential in green chemistry applications and catalyzed transformations. With sustainability becoming a key focus in chemical research, scientists are increasingly searching for "eco-friendly synthesis using CAS 1807291-41-3" and "catalytic applications of Ethyl 4-cyano-3-formyl-5-methylphenylacetate". These emerging applications highlight the compound's ongoing relevance in advancing chemical science.

In conclusion, Ethyl 4-cyano-3-formyl-5-methylphenylacetate (CAS 1807291-41-3) represents a valuable tool in modern chemical research. Its diverse reactivity profile, combined with applications spanning pharmaceuticals and materials science, ensures its continued importance in scientific exploration. As research trends evolve toward more specialized and sustainable chemistry, this compound is likely to maintain its position as a key intermediate in innovative synthetic strategies.